Cas no 1004194-26-6 (4-ethyl-N-(1-ethyl-1H-pyrazol-5-yl)methylaniline)

• Product Name: 4-ethyl-N-(1-ethyl-1H-pyrazol-5-yl)methylaniline
• CAS No: 1004194-26-6
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• MDL: MFCD04968565
• CID: 3058455
• PubChem ID: 7017349
• Update Time: 2025-10-23

4-ethyl-N-(1-ethyl-1H-pyrazol-5-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• (4-Ethyl-phenyl)-(2-ethyl-2 H -pyrazol-3-ylmethyl)-amine
• 4-ethyl-N-(1-ethyl-1H-pyrazol-5-yl)methylaniline
• EN300-229200
• (4-ethyl-phenyl)-(2-ethyl-2 h-pyrazol-3-ylmethyl)-amine
• CS-0296655
• 4-ethyl-N-[(2-ethylpyrazol-3-yl)methyl]aniline
• STK349413
• 1-Ethyl-N-(4-ethylphenyl)-1H-pyrazole-5-methanamine
• (4-Ethyl-phenyl)-(2-ethyl-2H-pyrazol-3-ylmethyl)-amine
• DTXSID101221565
• 4-Ethyl-N-((1-ethyl-1H-pyrazol-5-yl)methyl)aniline
• N-(4-Ethylphenyl)-N-[(1-ethyl-1H-pyrazol-5-yl)methyl]amine
• 4-ethyl-N-[(1-ethyl-1H-pyrazol-5-yl)methyl]aniline
• EQB19426
• BBL039843
• 1004194-26-6
• AKOS000307093

• MDL： MFCD04968565
• Inchi： 1S/C14H19N3/c1-3-12-5-7-13(8-6-12)15-11-14-9-10-16-17(14)4-2/h5-10,15H,3-4,11H2,1-2H3
• InChI Key： WSEILECCVCTXCG-UHFFFAOYSA-N
• SMILES： N1(CC)C(=CC=N1)CNC1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 229.157897619Da
• Monoisotopic Mass: 229.157897619Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.9Ų

Additional information on 4-ethyl-N-(1-ethyl-1H-pyrazol-5-yl)methylaniline

Comprehensive Overview of 4-ethyl-N-(1-ethyl-1H-pyrazol-5-yl)methylaniline (CAS No. 1004194-26-6)

4-ethyl-N-(1-ethyl-1H-pyrazol-5-yl)methylaniline, with the CAS number 1004194-26-6, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure, is increasingly being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as an intermediate in the synthesis of more complex molecules, which could lead to breakthroughs in treating various diseases.

The compound's structure features an ethyl-substituted aniline moiety linked to a 1-ethyl-1H-pyrazol-5-yl group, making it a versatile building block in organic chemistry. Its molecular formula and weight are key parameters for researchers who are optimizing synthetic routes or studying its physicochemical properties. Given the growing demand for high-purity intermediates in the pharmaceutical industry, 4-ethyl-N-(1-ethyl-1H-pyrazol-5-yl)methylaniline is often discussed in the context of green chemistry and sustainable synthesis.

One of the most frequently searched questions related to this compound is: "What are the applications of 4-ethyl-N-(1-ethyl-1H-pyrazol-5-yl)methylaniline in drug development?" Current studies suggest its potential as a precursor for kinase inhibitors and GPCR-targeting compounds, which are critical in oncology and neurology research. Additionally, its role in agrochemical formulations is being investigated, particularly in the development of next-generation pesticides with improved efficacy and environmental safety.

Another trending topic is the synthetic methodology for CAS 1004194-26-6. Researchers are exploring catalytic processes and microwave-assisted synthesis to enhance yield and reduce waste. This aligns with the broader industry shift toward cost-effective and eco-friendly production techniques. The compound's solubility and stability under various conditions are also areas of active research, as these properties are crucial for its practical applications.

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In summary, 4-ethyl-N-(1-ethyl-1H-pyrazol-5-yl)methylaniline (CAS No. 1004194-26-6) is a compound of growing importance in multiple scientific disciplines. Its versatile applications, combined with the ongoing advancements in synthetic chemistry, make it a subject of continuous exploration. By staying updated on the latest research and industry trends, stakeholders can leverage its potential to drive innovation in pharmaceuticals, agrochemicals, and beyond.